Cas no 1361112-05-1 (4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride)

4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride is a chemically synthesized small molecule featuring a pyrimidine core substituted with a methyl group at the 4-position and a pyrrolidin-3-yl moiety at the 2-position. The carboxamide group at the 5-position enhances its potential for hydrogen bonding, improving interactions with biological targets. The dihydrochloride salt form ensures improved solubility and stability, making it suitable for pharmacological and biochemical applications. This compound is of interest in medicinal chemistry due to its structural versatility, which may facilitate binding to enzymes or receptors, particularly in central nervous system (CNS) research. Its well-defined molecular structure allows for precise modifications to optimize activity and selectivity.

4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride structure

1361112-05-1 structure

Product Name:4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride

CAS No:1361112-05-1

MF:C₁₀H₁₆Cl₂N₄O

MW:279.166239738464

MDL:MFCD21605879

CID:4696739

Update Time:2025-07-02

4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride
- 4-Methyl-2-pyrrolidin-3-yl-pyrimidine-5-carboxylic acid amidedihydrochloride
- 4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride
- MDL： MFCD21605879
- Inchi： 1S/C10H14N4O.2ClH/c1-6-8(9(11)15)5-13-10(14-6)7-2-3-12-4-7;;/h5,7,12H,2-4H2,1H3,(H2,11,15);2*1H
- InChI Key： PFLJKVRKNUPMKV-UHFFFAOYSA-N
- SMILES： Cl.Cl.O=C(C1C=NC(C2CNCC2)=NC=1C)N

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 246
Topological Polar Surface Area: 80.9

4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	067574-250mg	4-Methyl-2-pyrrolidin-3-yl-pyrimidine-5-carboxylic acid amidedihydrochloride	1361112-05-1		250mg	$415.00	2023-09-06
Chemenu	CM500608-1g	4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamidedihydrochloride	1361112-05-1	97%	1g	$635	2023-01-10

4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride Related Literature

1. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
2. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
3. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
4. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
5. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride

Research Briefing on 4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide Dihydrochloride (CAS: 1361112-05-1)

In recent years, the compound 4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride (CAS: 1361112-05-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and pyrrolidine substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The dihydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of kinase enzymes involved in inflammatory pathways. The research highlighted its high binding affinity and low cytotoxicity, suggesting its potential as a lead compound for anti-inflammatory therapeutics. Additionally, molecular docking simulations revealed stable interactions with the ATP-binding sites of target kinases.

Another significant advancement was reported in a 2024 Nature Chemical Biology article, which explored the compound's role in modulating G-protein-coupled receptors (GPCRs). The study utilized high-throughput screening and cryo-EM to visualize the compound's binding mode, providing insights into its allosteric modulation capabilities. These findings open new avenues for designing GPCR-targeted drugs with improved specificity and reduced side effects.

The synthetic routes for 4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride have also been optimized in recent years. A 2023 Organic Process Research & Development publication detailed a scalable, cost-effective synthesis method that achieved a 75% yield with high purity. This advancement addresses previous challenges related to low yields and complex purification steps, facilitating larger-scale production for preclinical and clinical studies.

In conclusion, 4-Methyl-2-(pyrrolidin-3-yl)pyrimidine-5-carboxamide dihydrochloride (CAS: 1361112-05-1) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its applications in kinase inhibition, GPCR modulation, and beyond. Future studies should focus on in vivo efficacy, pharmacokinetics, and toxicology profiles to further validate its clinical relevance. The compound's unique structural features and promising biological activities position it as a key player in the next generation of targeted therapies.